Cas no 6367-42-6 (D-Aspartic acid alpha-benzyl ester)

D-Aspartic acid alpha-benzyl ester is a chiral ester derivative of D-aspartic acid, commonly utilized in peptide synthesis and pharmaceutical research. The benzyl ester group enhances solubility in organic solvents, facilitating its use in coupling reactions and protecting the carboxyl moiety during selective modifications. Its stereochemical purity makes it valuable for constructing enantiomerically defined peptides and bioactive compounds. The compound’s stability under mild conditions allows for versatile applications in solid-phase and solution-phase synthesis. Researchers favor it for its compatibility with standard deprotection strategies, such as hydrogenolysis, ensuring efficient downstream processing. Its role in producing tailored peptides underscores its importance in medicinal chemistry and biochemical studies.

D-Aspartic acid alpha-benzyl ester structure

6367-42-6 structure

Product Name:D-Aspartic acid alpha-benzyl ester

CAS No:6367-42-6

MF:C₁₁H₁₃NO₄

MW:223.225223302841

CID:502495

Update Time:2025-05-28

D-Aspartic acid alpha-benzyl ester Chemical and Physical Properties

Names and Identifiers

- D-Aspartic acid,N-(phenylmethyl)-
- H-D-Asp-OBzl
- D-Aspartic acid α-benzyl ester
- (R)-N-Benzylasparaginsaeure
- 1-Benzyl D-Aspartate
- A-benzyl ester
- AC1ODX0N
- B2993
- D-Aspartic acid
- D-Aspartic Acid 1-Benzyl Ester
- V1204
- D-ASPARTIC ACID-OBZL
- D-ASPARTIC ACID ALPHA-BENZYL ESTER
- D-aspartic acid A-benzyl ester
- N-(Phenylmethyl)-D-aspartic acid
- (R)-2-(BenzylaMino)succinic acid
- (3S)-3-AMMonio-4-(benzyloxy)-4-oxobutanoate
- D-Asp-OBzl
- D-Aspartic acid alpha-benzyl ester
- MDL： MFCD23701389
- Inchi： 1S/C11H13NO4/c13-10(14)6-9(11(15)16)12-7-8-4-2-1-3-5-8/h1-5,9,12H,6-7H2,(H,13,14)(H,15,16)/t9-/m1/s1
- InChI Key： RKSKSWSMXZYPFW-SECBINFHSA-N
- SMILES： C(O)(=O)[C@@H](CC(O)=O)NCC1=CC=CC=C1

Computed Properties

Exact Mass: 223.08449
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 6

Experimental Properties

Density: 1.311±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 209 ºC
Boiling Point: 391.0±37.0 °C at 760 mmHg
Flash Point: 190.3±26.5 °C
Refractive Index: 1.576
Solubility: Slightly soluble (2.7 g/l) (25 º C),
PSA: 86.63
LogP: 1.23210
Vapor Pressure: 0.0±0.9 mmHg at 25°C
pka: 2.13±0.23(Predicted)

D-Aspartic acid alpha-benzyl ester Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
WGK Germany：3
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

D-Aspartic acid alpha-benzyl ester Pricemore >>

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